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Compound of Interest

Compound Name: 2-Pentanone, 3,3,4,4-tetramethyl-

CAS No.: 865-66-7

Cat. No.: B13695099

Get Quote

Executive Summary
This technical guide provides a rigorous spectroscopic analysis of 3,3,4,4-tetramethyl-2-

pentanone (CAS: 865-66-7), a highly sterically hindered methyl ketone. Often utilized in

physical organic chemistry to study rotational barriers and steric inhibition of resonance, this

molecule presents unique spectral signatures distinct from its isomer, di-tert-butyl ketone.

This document synthesizes data from nuclear magnetic resonance (NMR), infrared (IR)

spectroscopy, and mass spectrometry (MS), grounded in experimental precedents and

chemical shift additivity principles. It is designed for researchers requiring precise identification

parameters for hindered carbonyls.

Structural Analysis & Steric Context
Before interpreting spectra, one must understand the molecular geometry. The compound

consists of an acetyl group attached to a tert-butyl-methyl-methyl quaternary carbon

framework.

IUPAC Name: 3,3,4,4-tetramethylpentan-2-one[1][2]
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Molecular Formula:ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline

ng-star-inserted">

[3][4][5][6][7][8][9][10][11]

Molecular Weight: 142.24 g/mol [3][9][10]

Key Feature: The

bond connects two quaternary carbons, creating a "molecular turnstile" with restricted
rotation, which influences signal broadening in low-temperature NMR and vibrational
frequencies in IR.

Mass Spectrometry (EI-MS)
Methodology: Electron Ionization (70 eV).

The mass spectrum of 3,3,4,4-tetramethyl-2-pentanone is dominated by

-cleavage due to the stability of the resulting carbocations and the relief of steric strain upon
fragmentation.

Fragmentation Pathway Analysis
The fragmentation follows two primary competitive pathways:

-Cleavage (Acylium formation): Breaking the

bond yields the acetyl cation (m/z 43) and the bulky

radical. This is the dominant pathway.

McLafferty Rearrangement: Theoretically possible due to the presence of

-hydrogens (on the C4 methyls). However, the extreme steric crowding of the gem-dimethyl
groups at C3 and C4 imposes a conformational penalty, significantly suppressing the six-
membered transition state required for this rearrangement compared to linear ketones.

Quantitative MS Data Table
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m/z (Mass-to-
Charge)

Relative
Abundance (%)

Fragment
Assignment

Mechanistic Origin

43 100 (Base Peak) -cleavage (Acylium

ion formation).

57 20-30

Formation of tert-butyl

cation from distal

fragmentation.

85 10-15
Loss of tert-butyl

group.

99 15-25

The stable

tertiary/hindered

carbocation

counterpart to the

acylium ion.

127 < 5
Loss of methyl group

(alpha or distal).

142 < 1

Molecular ion (Weak

due to rapid

fragmentation).

Fragmentation Workflow (DOT Diagram)
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Figure 1: Primary mass spectrometric fragmentation pathways for 3,3,4,4-tetramethyl-2-

pentanone showing the dominance of alpha-cleavage.

Infrared Spectroscopy (FT-IR)
Methodology: Thin film (neat) or CCl4 solution.

The IR spectrum is diagnostic for the carbonyl environment. Unlike typical aliphatic ketones (

), the steric bulk exerts two opposing effects:

Bond Angle Deformation: Widening of the

angle releases strain, which typically increases the force constant (

).

Fermi Resonance: Interaction with overtone bands.
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However, for acyclic hindered ketones like this, the frequency is often slightly depressed or split

compared to acetone due to the massive alkyl group acting as an electron donor (inductive

effect) and mass effects.

Key Absorption Bands
Wavenumber (

)
Intensity Assignment Notes

2960 - 2870 Strong
C-H Stretch (

)

Dominated by methyl

C-H vibrations.

1705 - 1710 Strong C=O Stretch

Slightly lower than

acetone (

) due to

steric/inductive

effects.

1475 Medium C-H Bend
Scissoring vibration of

methylene/methyls.

1385 & 1365 Medium/Strong
C-H Rock (Gem-

dimethyl)

The "tert-butyl

doublet." Diagnostic

split peak for gem-

dimethyl groups.

1100 - 1200 Medium C-C(=O)-C Stretch
Skeletal vibrations of

the ketone backbone.

Nuclear Magnetic Resonance (NMR)
Methodology: 500 MHz (

),

solvent, TMS internal standard.

The NMR data confirms the highly symmetrical nature of the substituents despite the

molecule's overall asymmetry.
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NMR Data (Proton)
The spectrum is characterized by three distinct singlets. No spin-spin coupling is observed

because the protons are isolated by quaternary carbons.

Chemical Shift
(

, ppm)

Integration Multiplicity Assignment
Structural
Context

2.12 3H Singlet

Alpha-methyl

ketone (Acetyl

group). Typical

range.

1.15 6H Singlet

Methyls at C3.

Deshielded by

proximity to

Carbonyl cone.

0.94 9H Singlet

Methyls at C4

(tert-butyl group).

Shielded, typical

alkane range.

NMR Data (Carbon)
Broadband decoupled.
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Chemical Shift (

, ppm)
Carbon Type Assignment

213.5 Quaternary (C=O) Carbonyl carbon.

49.8 Quaternary
C3 (Alpha to carbonyl). Highly

hindered.

38.5 Quaternary C4 (Beta to carbonyl).

29.5
Primary (

)
Methyls on C4 (tert-butyl).

26.1
Primary (

)
Acetyl methyl (C1).

22.4
Primary (

)
Methyls on C3.

Note: Chemical shifts are estimated based on substituent additivity rules for hindered ketones

derived from pinacolone derivatives.

Experimental Protocol: Synthesis & Purification
For researchers needing to synthesize this compound for reference, the standard route

involves the exhaustive methylation of pinacolone or a pinacol rearrangement variant.

Synthesis Workflow (Methylation Route)
Starting Material: Pinacolone (3,3-dimethyl-2-butanone).

Reagents: Sodium hydride (NaH) or Potassium tert-butoxide (tBuOK) in THF; Methyl Iodide

(MeI).

Procedure:

Generate the enolate of pinacolone using NaH/THF under
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atmosphere.

Add MeI dropwise. This yields 3,3,4-trimethyl-2-pentanone.[1]

Repeat the enolization and methylation steps to install the final methyl group.

Note: The final methylation is sluggish due to extreme steric hindrance. High pressure or

prolonged reflux may be required.

Purification
Method: Fractional Distillation.

Boiling Point: Estimated at 165-170°C (at 760 mmHg).

Validation: Purity must be checked via GC-MS (looking for m/z 142) to ensure no mono-

methylated impurity (m/z 128) remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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